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Compound of Interest

Compound Name: 1-Methylanthracene

Cat. No.: B1217907

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and
development professionals. 1-Methylanthracene is a chemical compound with limited publicly
available, specific toxicological data. Much of the information presented is extrapolated from
data on the parent compound, anthracene, and other polycyclic aromatic hydrocarbons (PAHS).
All handling of this chemical should be conducted by trained personnel in a controlled
laboratory setting with appropriate personal protective equipment.

Chemical and Physical Properties

1-Methylanthracene is a polycyclic aromatic hydrocarbon (PAH). Its fundamental properties
are summarized below.
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Property Value Source

CAS Number 610-48-0 --INVALID-LINK--
Molecular Formula CisHi2 --INVALID-LINK--
Molecular Weight 192.26 g/mol --INVALID-LINK--
Appearance Yellow crystalline solid [Various Suppliers]
Melting Point 86-88 °C [Various Suppliers]
Boiling Point 363 °C [Various Suppliers]
Solubility Insoluble in water; Soluble in Various Suppliers]

alcohol

Hazard Identification and Classification

There is conflicting information regarding the GHS classification of 1-Methylanthracene. While
some suppliers of 1-Methylanthracene in solution classify the mixture as hazardous, the
European Chemicals Agency (ECHA) database, based on a limited number of notifications,
indicates that 1-methylanthracene does not meet the criteria for classification.[1] Given the
known hazards of the parent compound, anthracene, and other PAHS, a cautious approach is
warranted.

Potential Hazards (extrapolated from anthracene and related PAHS):

» Skin Irritation: May cause skin irritation upon prolonged or repeated contact.[2][3]
Phototoxicity, an enhanced skin irritation in the presence of UV light, is a known hazard for
anthracene and should be considered a potential risk.

e Eye Irritation: May cause eye irritation.[2][3]
o Respiratory Irritation: Inhalation of dusts may cause respiratory tract irritation.[2][3]

o Carcinogenicity: The International Agency for Research on Cancer (IARC) classifies
anthracene as "possibly carcinogenic to humans" (Group 2B).[4] While specific data for 1-
methylanthracene is lacking, it should be handled as a potential carcinogen.
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e Aquatic Toxicity: Anthracene is very toxic to aquatic life with long-lasting effects.[5][6] It is
expected that 1-methylanthracene presents a similar environmental hazard.

Exposure Controls and Personal Protection

To minimize exposure, the following controls and personal protective equipment (PPE) are
mandatory when handling 1-Methylanthracene.

Control Specification

. i - Use in a well-ventilated area, preferably within
Engineering Controls _
a chemical fume hood.

Eye/Face Protection - Chemical safety goggles or a face shield.

- Compatible chemical-resistant gloves (e.g.,
Skin Protection Nitrile rubber). - A lab coat or chemical-resistant

apron.

- For operations that may generate dust, a
Respiratory Protection NIOSH-approved respirator with a particulate

filter is recommended.

Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing. Avoid generating dust. Keep away from
ignition sources.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Protect
from light.

First Aid Measures

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6990237/
https://www.fishersci.com/store/msds?partNumber=AC104861000&productDescription=ANTHRACENE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1217907?utm_src=pdf-body
https://www.benchchem.com/product/b1217907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Toxicological Information

Specific quantitative toxicological data for 1-Methylanthracene is not readily available in the

public domain. The following information is based on the parent compound, anthracene, and

general knowledge of PAHSs.
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Toxicity Data

Value

Remarks

Acute Oral Toxicity (LD50)

No data available for 1-
Methylanthracene. For
anthracene, LD50 (rat) is
reported as >16 g/kg, though

this value is from older studies.

[6]

Due to the lack of specific
data, 1-Methylanthracene

should be handled with care.

Acute Dermal Toxicity (LD50)

No data available.

Avoid skin contact.

Acute Inhalation Toxicity
(LC50)

No data available.

Avoid inhaling dust.

Skin Corrosion/Irritation

Expected to be a skin irritant

based on data for anthracene.

[2](3]

Phototoxicity is a potential

concern.

Serious Eye Damage/Irritation

Expected to be an eye irritant

based on data for anthracene.

[2](3]

Respiratory or Skin

Sensitization

No data available.

Germ Cell Mutagenicity

Studies on anthracene have

shown mixed results, with

some evidence of mutagenicity

in the presence of metabolic
activation. One study indicated
that 1-methylanthracene was
not mutagenic in Salmonella

typhimurium.

Further investigation is

needed.

Carcinogenicity

Classified as a potential
carcinogen based on the IARC
classification of anthracene
(Group 2B).[4]

Reproductive Toxicity

No data available.

Specific Target Organ Toxicity

No data available.
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Experimental Protocols

Detailed, validated experimental protocols for the safety and toxicity testing of 1-
Methylanthracene are not publicly available. However, standardized OECD guidelines are
available for testing the toxicological endpoints of chemical substances. Researchers should
adapt these established protocols for the evaluation of 1-Methylanthracene.

General Experimental Workflow for In Vitro Genotoxicity Testing:

Preparation Assays
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\
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\

1-Methylanthracene Stock Solution

Click to download full resolution via product page
General workflow for in vitro genotoxicity assessment of 1-Methylanthracene.
Key OECD Test Guidelines for Consideration:

OECD 423: Acute Oral Toxicity - Acute Toxic Class Method.[7]

OECD 404: Acute Dermal Irritation/Corrosion.

OECD 405: Acute Eye Irritation/Corrosion.

OECD 471: Bacterial Reverse Mutation Test (Ames Test).
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e OECD 487: In Vitro Mammalian Cell Micronucleus Test.
o OECD 451: Carcinogenicity Studies.[8]

Potential Signaling Pathways and Metabolism

The specific metabolic pathways and cellular signaling targets of 1-Methylanthracene have
not been extensively studied. However, based on the known metabolism of other PAHSs, a
general pathway can be proposed.

Proposed Metabolic Activation Pathway of 1-Methylanthracene:

PAHSs are generally metabolized by cytochrome P450 (CYP) enzymes and epoxide hydrolase
to form reactive diol epoxides, which can bind to DNA and potentially initiate carcinogenesis.
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Proposed metabolic activation pathway for 1-Methylanthracene.
Potential for Interaction with Cellular Signaling Pathways:

While direct evidence for 1-Methylanthracene is lacking, other carcinogenic PAHSs, such as
7,12-dimethylbenz[a]anthracene (DMBA), have been shown to impact key signaling pathways
involved in cell proliferation and survival, such as the Wnt/p-catenin pathway. It is plausible that
1-Methylanthracene or its metabolites could interact with pathways like the Aryl Hydrocarbon
Receptor (AhR) pathway, Mitogen-Activated Protein Kinase (MAPK) pathway, or the PI3K/Akt
pathway, which are known to be affected by various environmental toxicants.

Hypothetical Signaling Cascade Perturbation by a PAH Metabolite:

PAH Metabolite

(e.g., Diol Epoxide)

I
Activation lActivation >~ Activation
| ~

~N
~

Aryl Hydrocarbon

Receptor (AhR) MAPK Pathway PI3K/Akt Pathway

Increased Cell Inhibition of
Proliferation Apoptosis

Click to download full resolution via product page

Hypothetical signaling pathway interactions of a PAH metabolite.

Disposal Considerations

Dispose of 1-Methylanthracene and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations. Do not allow it to enter the environment.

This guide provides a summary of the available health and safety information for 1-
Methylanthracene, highlighting the significant data gaps. All work with this compound should
be performed with the utmost caution, assuming it possesses hazards similar to or greater than
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its parent compound, anthracene. Further research is critically needed to fully characterize the
toxicological profile of 1-Methylanthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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